Cas no 899998-30-2 (7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899998-30-2
• MF: C₁₉H₁₉FN₄O₃
• MW: 370.377567529678
• CID: 5492244
• Update Time: 2025-11-06

7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-[(4-fluorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C19H19FN4O3/c1-19(2,3)13-10-23-14-15(21-17(23)27-13)22(4)18(26)24(16(14)25)9-11-5-7-12(20)8-6-11/h5-8,10H,9H2,1-4H3
• InChI Key： FQFYRBIWAZVYGN-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)OC1=NC1=C2C(=O)N(CC2=CC=C(F)C=C2)C(=O)N1C

Additional information on 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899998-30-2)

7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 899998-30-2) is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the oxazolopurine class, which is known for its broad spectrum of pharmacological properties. The presence of multiple functional groups, including a tert-butyl moiety and a 4-fluorophenylmethyl group, as well as the oxazolopurine core structure, contributes to its distinct chemical and biological characteristics.

The tert-butyl group at the 7-position of the oxazolopurine ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and oral bioavailability. This feature is particularly valuable in drug design, as it allows for better absorption and distribution within the body. Additionally, the 4-fluorophenylmethyl group introduces a fluorine atom at the para position of a phenyl ring, which is a common substitution pattern in many bioactive molecules. Fluorine atoms are known to modulate metabolic stability and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolopurine derivatives in developing novel therapeutic agents. The oxazolopurine scaffold is a privileged structure that has been explored for various pharmacological applications, including antiviral, anticancer, and anti-inflammatory effects. The specific arrangement of atoms in 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione makes it an intriguing candidate for further investigation.

In particular, the 1-methyl group at the 1-position of the purine ring contributes to the overall stability of the molecule and may influence its interactions with biological targets. The combination of these structural elements suggests that this compound could exhibit multiple modes of action. For instance, the lipophilic nature facilitated by the tert-butyl group might enhance binding to lipid-rich environments within cells, while the fluorine atom in the 4-fluorophenylmethyl group could improve interactions with protein targets.

Current research in this area has focused on identifying new scaffolds that can be modified to develop more effective drugs. The oxazolopurine core has shown promise in several preclinical studies due to its ability to modulate key biological pathways. For example, derivatives of this class have been investigated for their potential as kinase inhibitors or as agents that interfere with DNA replication in cancer cells. The structural features of 7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione align well with these goals.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of complex functional groups such as the tert-butyl and 4-fluorophenylmethyl moieties necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to construct such intricate molecules more efficiently than ever before.

From a computational chemistry perspective,7-tert-butyl-3-(4-fluorophenyl)methyl-1-methyl-1H,,2H,,3H,,4H, -1,,3oxazolo[3,,2-g] -purine -2,,4-dione (CAS No. 899998)-30-() has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule might bind to proteins or enzymes involved in disease pathways. For instance, ter-t-butyl groups often enhance binding by increasing hydrophobic interactions, while fluoro substituents can improve metabolic stability by resisting enzymatic degradation.

The potential applications of this compound are vast and span multiple therapeutic areas. In oncology, for example, derivatives like this one have shown promise as inhibitors of tyrosine kinases, which are overactive in many types of cancer. The ability to modulate these kinases could lead to novel treatments that target specific cancer mutations without affecting normal cellular processes.

In addition to oncology, this compound may also have applications in infectious disease treatment. Oxazolopurines have been explored as antiviral agents due to their ability to interfere with viral replication cycles. The structural features of 7-()-30-() make it a compelling candidate for further development as an antiviral drug.

The development of new drugs is a complex process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. Preclinical studies are essential to evaluate how a compound behaves in living systems before it can be tested in humans. These studies often involve cell culture assays, animal models, and other experimental approaches designed to assess toxicity, pharmacokinetics, and pharmacodynamics*>*>*>*>*>*>*>*>*>*>*>*>*>